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Compound of Interest

Compound Name: Citric Acid

Cat. No.: B115230

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling citric acid, offering procedural guidance to maintain a safe and efficient research
environment.

Personal Protective Equipment (PPE) for Handling Citric
Acid
When working with citric acid in any form, a thorough risk assessment is crucial to determine

the appropriate level of personal protective equipment. The following table summarizes the
recommended PPE based on the task and potential exposure.
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Procedural Guidance for Safe Handling

Adherence to proper handling and storage protocols is critical for minimizing risks associated
with citric acid.

Handling:

Always handle citric acid in a well-ventilated area. For procedures that may generate dust
or aerosols, use a certified laboratory chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling the substance.

Minimize dust generation and accumulation.

Take precautionary measures against static discharge when handling powdered forms.

Storage:

e Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, reducing agents, strong acids, strong bases, and metal nitrates.

o Keep containers tightly closed and properly labeled.

o Store below eye level and consider using secondary containment, such as polyethylene
tubs.

Emergency and Disposal Plans
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention if irritation persists.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation develops, seek medical attention.
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
advice if discomfort or irritation persists.

 Ingestion: Rinse mouth with water and give large quantities of water to drink. Do not induce
vomiting. Seek medical attention if you feel unwell.

Spill Cleanup:

o Small Spills: For small spills that can be cleaned up in approximately 10 minutes by trained
personnel, absorb liquids with an inert material or carefully sweep up solids, avoiding dust
generation. Place the material in a suitable, sealed container for disposal.

e Large Spills: Evacuate the area and prevent further leakage if it is safe to do so. Contact
your institution's environmental health and safety department for assistance.

Disposal:

e Waste citric acid may be classified as dangerous waste depending on its concentration and
pH.

e Solutions with a pH of 6 or lower, or a concentration of 1% or greater, must be managed as
dangerous waste.

o Collect waste in a compatible, labeled container, such as one made of polyethylene.

e Do not neutralize dangerous wastes for disposal unless it is a permitted procedure at your
facility.

 For dilute solutions (less than 1% concentration and pH between 6 and 9) that do not meet
the criteria for toxic waste, drain disposal may be permissible. However, always consult with
your local environmental health and safety office for specific guidance.

o Empty containers should be rinsed three times with an appropriate solvent, and the rinsate
collected for disposal as hazardous waste.

Citric Acid PPE Selection Workflow
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The following diagram outlines the decision-making process for selecting the appropriate
Personal Protective Equipment (PPE) when handling citric acid.
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Caption: PPE selection workflow for handling citric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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